5,6-Dimethylpyrimidine-2,4-diamine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 5,6-dimethylpyrimidine-2,4-diamine involves multi-step chemical reactions, starting from simple precursors to achieve the desired substituted pyrimidine derivatives. One method involves the condensation reaction of diamines with di(pyridin-2-yl)methanone, leading to the formation of hexahydropyrimidines, which are structurally related to the target molecule. This process exemplifies the general approach to synthesizing substituted pyrimidines through condensation reactions under specific conditions (Abu-Obaid et al., 2014).
Scientific Research Applications
Fluorescent Derivatives for Immunoassay
5,6-Dimethylpyrimidine-2,4-diamine derivatives have been utilized in the development of fluorescent compounds for immunoassay applications. Specifically, certain derivatives can be coupled with fluorescein-5-isothiocyanate and dansyl chloride to create fluorescent theophylline derivatives. These derivatives are particularly useful in automated immunoassays of theophylline in biofluids using fluorescence capillary fill devices (Yahioglu, Pouton, & Threadgill, 1997).
Complexation in Metal(II) Chloride System
Research has shown that 5,6-dimethylpyrimidine-2,4-diamine derivatives are involved in complexation reactions with aliphatic diamines in the presence of NiII and CoII salts. These complexes have been studied using electrochemical methods and are significant in the understanding of electrooxidation and electro-reduction mechanisms in pyrimidine derivatives (Beloglazkina et al., 2005).
Synthesis of Hexahydropyrimidine Derivatives
Hexahydropyrimidines, which include 5,6-dimethylpyrimidine-2,4-diamine derivatives, have been synthesized and are found in several natural products and pharmaceutical agents. These compounds have applications in organic synthesis as protective groups and form polydentate nitrogen donor complexes. They are of interest due to their diverse pharmacological activities (Abu-Obaid et al., 2014).
Substituted Pyrimido[4,5-d]pyrimidones Construction
5,6-Dimethylpyrimidine-2,4-diamine derivatives are utilized in the construction of substituted pyrimido[4,5-d]pyrimidones, which have potential applications in various chemical and pharmaceutical industries. This construction involves the reaction of 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione with primary aromatic or heterocyclic amines (Hamama et al., 2012).
Antitumor Activity
There is research on 5,6-dimethylpyrimidine-2,4-diamine derivatives showing significant antitumor activity. For instance, certain derivatives have been identified as potent inhibitors of mammalian dihydrofolate reductase, displaying activity against various cancer cell lines (Grivsky et al., 1980).
Self-Association in Aqueous Solution
Studies on the self-association of pyrimidine and its derivatives, including 5,6-dimethylpyrimidine, have been conducted to understand their behavior in aqueous solutions. This research is significant for understanding the molecular interactions and potential applications of these compounds in various fields (Peral & Gallego, 1995).
Safety and Hazards
properties
IUPAC Name |
5,6-dimethylpyrimidine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4/c1-3-4(2)9-6(8)10-5(3)7/h1-2H3,(H4,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKPZOMSDVTWDSE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90581752 | |
Record name | 5,6-Dimethylpyrimidine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90581752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7132-61-8 | |
Record name | 5,6-Dimethyl-2,4-pyrimidinediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7132-61-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,6-Dimethylpyrimidine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90581752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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